BENG“E Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
MRS2768 Tetrasodium Salt

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MRS2768 tetrasodium salt
Cat. No.: B14104771
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical reagents is paramount to ensuring laboratory safety and experimental
integrity. This guide provides essential, immediate safety and logistical information for the
handling of MRS2768 tetrasodium salt, a selective P2Y2 receptor agonist.

Product Information and Physical Data

MRS2768 tetrasodium salt is a research-grade chemical used to study purinergic signaling.
Understanding its physical and chemical properties is the first step in safe handling.
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Property Value

) Uridine-5'-tetraphosphate 3-phenyl ester
Chemical Name '
tetrasodium salt

CAS Number 2567869-47-8[1][2][3]
Molecular Formula C1sH16N2NasO1sP4
Molecular Weight 728.14 g/mol [2][3]
Appearance Solid

Purity =>98%][2]

Solubility Soluble in water
Storage Temperature -80°C[2]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific hazard classification for MRS2768 tetrasodium salt is not detailed in the
provided search results, general principles for handling nucleotide analogs and laboratory
reagents should be strictly followed. The potential hazards are low, but caution is always
advised.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification
_ Nitrile rubber, splash
Hand Protection Gloves ]
protection.
Eye Protection Safety Glasses Must be worn at all times.
Skin and Body Lab Coat Worn to prevent skin contact.

Handling and Storage Procedures
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Proper handling and storage are critical to maintain the stability of MRS2768 tetrasodium salt

and to prevent contamination.

Handling:

e For research use only. Not for human or veterinary use.

» Avoid inhalation, ingestion, and contact with skin and eyes.

e Handle in a well-ventilated area.

o Solutions should be prepared using appropriate laboratory techniques to avoid

contamination.

Storage:

o Store at -80°C for long-term stability.[2]

e Shipped on dry ice to maintain temperature.[3]

Accidental Release and First Aid Measures

In the event of accidental exposure or release, the following procedures should be followed:

Situation

Action

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Flush eyes with water as a precaution.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Disposal Plan
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Unused MRS2768 tetrasodium salt and its solutions should be disposed of in accordance
with local, state, and federal regulations for chemical waste. As a nucleotide analog, it is
advisable to consult your institution's environmental health and safety (EHS) office for specific
guidance on the disposal of this class of compounds.

Experimental Workflow

The following diagram illustrates a typical workflow for handling MRS2768 tetrasodium salt in
a laboratory setting, from receiving the compound to its final use in an experiment.
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Preparation
Receive Compound
(Shipped on Dry Ice)

Immediate Storage

Store at -80°C

Before Handling

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Prepare Solution
(e.g., in Water)

Use in Assay

Experimentation
Perform Experiment
(e.g., Cell Culture Treatment)

Post-Experiment

Disposal

Collect Waste
(Unused solution, contaminated labware)

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Workflow for Handling MRS2768 Tetrasodium Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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